Cas no 2228176-53-0 (tert-butyl N-{2-amino-3-2-(dimethylamino)phenylpropyl}carbamate)

• Product Name: tert-butyl N-{2-amino-3-2-(dimethylamino)phenylpropyl}carbamate
• CAS No: 2228176-53-0
• MF: C₁₆H₂₇N₃O₂
• MW: 293.404484033585
• CID: 6235270
• PubChem ID: 165623824
• Update Time: 2025-05-22

tert-butyl N-{2-amino-3-2-(dimethylamino)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-3-2-(dimethylamino)phenylpropyl}carbamate
• EN300-1902133
• tert-butyl N-{2-amino-3-[2-(dimethylamino)phenyl]propyl}carbamate
• 2228176-53-0

• Inchi： 1S/C16H27N3O2/c1-16(2,3)21-15(20)18-11-13(17)10-12-8-6-7-9-14(12)19(4)5/h6-9,13H,10-11,17H2,1-5H3,(H,18,20)
• InChI Key： DFKLPIHOAIYDIR-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC=CC=1N(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.21032711g/mol
• Monoisotopic Mass: 293.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-{2-amino-3-2-(dimethylamino)phenylpropyl}carbamate

Comprehensive Guide to tert-butyl N-{2-amino-3-[2-(dimethylamino)phenyl]propyl}carbamate (CAS No. 2228176-53-0)

tert-butyl N-{2-amino-3-[2-(dimethylamino)phenyl]propyl}carbamate (CAS No. 2228176-53-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This carbamate derivative features a unique molecular structure, combining a tert-butyl protecting group with an aromatic dimethylamino moiety, making it valuable for drug discovery and medicinal chemistry applications.

The compound's CAS number 2228176-53-0 serves as its unique identifier in chemical databases, while its systematic name reflects its complex structure. Researchers often search for "tert-butyl carbamate derivatives" or "dimethylamino phenyl propyl compounds" when investigating similar structures, highlighting the importance of these keywords in scientific literature.

From a chemical perspective, tert-butyl N-{2-amino-3-[2-(dimethylamino)phenyl]propyl}carbamate demonstrates several interesting properties. The tert-butyloxycarbonyl (Boc) group provides excellent protection for amines during multi-step syntheses, while the dimethylamino phenyl moiety contributes to potential biological activity. These characteristics make it particularly relevant in current research trends focusing on targeted drug delivery systems and small molecule therapeutics.

In pharmaceutical applications, compounds like CAS 2228176-53-0 frequently appear in patents related to CNS-active agents and receptor modulators. The presence of both amino and carbamate functionalities allows for diverse chemical modifications, addressing the growing demand for structure-activity relationship studies in modern drug development.

The synthesis of tert-butyl N-{2-amino-3-[2-(dimethylamino)phenyl]propyl}carbamate typically involves multi-step organic reactions, with careful attention to protecting group strategies. Current optimization trends focus on green chemistry principles and atom economy, reflecting the pharmaceutical industry's shift toward sustainable practices.

Analytical characterization of CAS 2228176-53-0 employs advanced techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the high purity required for research applications, particularly when the compound serves as a pharmaceutical intermediate or building block in combinatorial chemistry.

Market demand for specialized compounds like tert-butyl N-{2-amino-3-[2-(dimethylamino)phenyl]propyl}carbamate continues to grow, driven by increased R&D investment in precision medicine and personalized therapeutics. Suppliers often list this compound under categories such as pharmaceutical intermediates or research chemicals, with purity specifications typically exceeding 95%.

Storage and handling of CAS 2228176-53-0 require standard laboratory precautions. The compound should be kept in cool, dry conditions, protected from light and moisture to maintain stability. These handling protocols align with current laboratory safety standards and chemical management best practices.

Recent scientific literature reveals growing interest in the potential applications of tert-butyl N-{2-amino-3-[2-(dimethylamino)phenyl]propyl}carbamate derivatives. Researchers are particularly exploring their role in developing novel therapeutic agents, with some studies focusing on neurological targets and metabolic pathways.

The future outlook for CAS 2228176-53-0 appears promising, with potential expansions into diagnostic applications and molecular imaging. As synthetic methodologies advance, we anticipate more efficient production routes for this valuable chemical building block, supporting its continued use in cutting-edge research.